molecular formula C11H14ClO5P B8590475 Phosphinecarboxylic acid, diethoxy-, 4-chlorophenyl ester, oxide CAS No. 72305-96-5

Phosphinecarboxylic acid, diethoxy-, 4-chlorophenyl ester, oxide

Cat. No.: B8590475
CAS No.: 72305-96-5
M. Wt: 292.65 g/mol
InChI Key: UPNZNUZWFKDCQK-UHFFFAOYSA-N
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Description

Phosphinecarboxylic acid, diethoxy-, 4-chlorophenyl ester, oxide is a useful research compound. Its molecular formula is C11H14ClO5P and its molecular weight is 292.65 g/mol. The purity is usually 95%.
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Properties

CAS No.

72305-96-5

Molecular Formula

C11H14ClO5P

Molecular Weight

292.65 g/mol

IUPAC Name

(4-chlorophenyl) diethoxyphosphorylformate

InChI

InChI=1S/C11H14ClO5P/c1-3-15-18(14,16-4-2)11(13)17-10-7-5-9(12)6-8-10/h5-8H,3-4H2,1-2H3

InChI Key

UPNZNUZWFKDCQK-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(C(=O)OC1=CC=C(C=C1)Cl)OCC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

From 20 g (0.12 mole) of triethylphosphite and 19.1 g (0.10 mole) of 4-chlorophenyl chloroformate (prepared according to M. J. Zabik and R. D. Scheutz J. Org. Chem. 32 (1967) 300). (125° C., 2 hours). Yield 26.3 g (90%). Bp0.01 153°-6° C., nD21 1.4980.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
19.1 g
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

From 20 g (0.12 mole) of triethylphosphite and 19.1 g (0.10 mole) of 4-chlorophenyl chloroformate (prepared according to M. J. Zabik and R. D. Scheutz J. Org. Chem. 32 (1967) 300). (125°, 2 hours) yield 26.3 g (90%). B.P.0.01 153°-6°, nD21 1.4980. Analysis for C11H14Cl O5P. Found (calculated): C 44.85 (45.14), H 4.83 (4.82), P 10.54 (10.59). NMR (CDCl3)δ: 1.45 (t, CH3), 4.17-4.63 (CH2), 7.03-7.48 (C6H4).
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
19.1 g
Type
reactant
Reaction Step Two
[Compound]
Name
( 45.14 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
( 4.82 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
( 10.59 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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